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Get Quote

For researchers, scientists, and drug development professionals, this document provides

detailed application notes and protocols for the use of the fluorogenic probe Dmhbo+ in

conjunction with the Chili RNA aptamer for real-time tracking of RNA in living cells.

Introduction
Dmhbo+ is a cationic fluorophore derived from 3,5-dimethoxy-4-hydroxybenzylidene

imidazolone (DMHBI). Its fluorescence is dramatically enhanced upon binding to a specific

RNA aptamer known as Chili. This system serves as a powerful tool for real-time RNA imaging,

mimicking the properties of red fluorescent proteins. The Chili-Dmhbo+ complex exhibits a

large Stokes shift, which is advantageous for cellular imaging by minimizing autofluorescence

interference. This technology enables the investigation of RNA localization, trafficking, and

dynamics within living cells, offering valuable insights for basic research and drug discovery.

Principle of Action
The fluorescence of Dmhbo+ is activated through a specific interaction with the folded Chili

RNA aptamer. The Chili aptamer creates a binding pocket that accommodates the protonated

phenol form of Dmhbo+. Upon excitation with light, an ultrafast excited-state proton transfer

(ESPT) occurs from the Dmhbo+ molecule to a specific guanine residue (G15) within the Chili
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aptamer. This process leads to the emission of red fluorescence. The non-fluorescent nature of

unbound Dmhbo+ ensures a high signal-to-noise ratio, making it an excellent system for

tracking the expression and localization of Chili-tagged RNAs.

Quantitative Data
The following table summarizes the key quantitative parameters of the Chili-Dmhbo+ system,

providing a basis for experimental design and comparison with other RNA imaging

technologies.

Parameter Value Reference

Binding Affinity (Kd) 12 nM [1]

Excitation Maximum (λex) 456 nm [1]

Emission Maximum (λem) 592 nm [1]

Quantum Yield (Φ) 0.1 [1]

Stokes Shift 136 nm [1]

Fluorescence Lifetime
Two components: 2.5 ns (65%)

and 1.5 ns (35%)
[2]

Experimental Protocols
Protocol 1: Cloning of the Chili Aptamer Sequence into a
Target RNA
This protocol describes the general steps for genetically encoding the Chili aptamer into an

RNA of interest to enable its visualization with Dmhbo+.

1. Primer Design:

Design PCR primers to amplify your target RNA sequence.

Incorporate the 52-nucleotide Chili aptamer sequence at the desired location (e.g., 5' or 3'

end, or within an intron) of your target RNA in the primer overhangs. The Chili RNA

sequence is: 5'-
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GGCUAGCUGGAGGGGCGCCAGUUCGCUGGUGGUUGGGUGCGGUCGGCUAGCC-

3'[2].

2. PCR Amplification:

Perform PCR using a high-fidelity DNA polymerase to amplify your target RNA sequence

now containing the Chili aptamer sequence.

3. Cloning into an Expression Vector:

Ligate the PCR product into a suitable mammalian expression vector (e.g., pcDNA3.1).

Ensure the construct is under the control of a strong promoter (e.g., CMV) for high-level

expression.

4. Sequence Verification:

Sequence the final plasmid construct to confirm the correct insertion and orientation of the

Chili-tagged RNA sequence.

Protocol 2: Live-Cell Imaging of Chili-tagged RNA with
Dmhbo+
This protocol outlines the steps for transfecting cells with the Chili-tagged RNA construct and

subsequent imaging using Dmhbo+.

1. Cell Culture and Transfection:

Plate mammalian cells (e.g., HeLa or U2OS) on glass-bottom dishes suitable for

fluorescence microscopy.

Transfect the cells with the plasmid encoding the Chili-tagged RNA of interest using a

standard transfection reagent (e.g., Lipofectamine).

Allow cells to express the RNA for 24-48 hours post-transfection.

2. Dmhbo+ Staining:
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Prepare a stock solution of Dmhbo+ in DMSO.

On the day of imaging, dilute the Dmhbo+ stock solution in pre-warmed live-cell imaging

medium to a final concentration of 0.5 µM to 1 µM.

Remove the culture medium from the cells and replace it with the Dmhbo+ containing

imaging medium.

Incubate the cells for 30 minutes at 37°C and 5% CO2 to allow for dye uptake and binding to

the Chili aptamer.

3. Fluorescence Microscopy:

Mount the glass-bottom dish on an inverted fluorescence microscope equipped with an oil

immersion objective (e.g., 60x or 100x).

Excite the Dmhbo+ with a 456 nm laser line. For some setups, a 405 nm laser can also be

used[3].

Collect the fluorescence emission in the range of 575–625 nm[3].

Acquire images using a sensitive camera (e.g., EMCCD or sCMOS).

4. Image Analysis:

Use image analysis software (e.g., ImageJ) to quantify the fluorescence intensity and

analyze the subcellular localization of the Chili-tagged RNA.

Protocol 3: In Vitro RNA Transcription and Folding
This protocol is for the in vitro synthesis and proper folding of the Chili RNA aptamer for

biochemical or biophysical assays.

1. In Vitro Transcription:

Synthesize the Chili RNA aptamer by in vitro transcription using T7 RNA polymerase from a

synthetic DNA template[4].
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Purify the transcribed RNA using denaturing polyacrylamide gel electrophoresis (PAGE).

2. RNA Folding:

Resuspend the purified RNA in a folding buffer (e.g., 40 mM HEPES, pH 7.5, 125 mM KCl).

Heat the RNA solution to 95°C for 3 minutes.

Allow the RNA to cool to room temperature slowly over 20 minutes to ensure proper folding.

Add MgCl2 to a final concentration of 5 mM[4].
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Protocol 1: Chili Aptamer Cloning Workflow
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Fluorescence Activation Mechanism
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Fluorescence Activation Mechanism of Chili-Dmhbo+

Applications in Drug Development
The ability to visualize RNA in real-time within living cells has significant implications for drug

development. The Chili-Dmhbo+ system can be a valuable tool in several areas:

Target Validation: By tracking the expression and localization of a target RNA in response to

various stimuli or in different disease models, researchers can gain a deeper understanding

of its role in cellular processes and its potential as a therapeutic target.

Mechanism of Action Studies: For drugs that are designed to target specific RNAs (e.g.,

antisense oligonucleotides, siRNAs), the Chili-Dmhbo+ system can be used to visualize the

engagement of the drug with its target RNA in a cellular context.
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High-Throughput Screening: While technically challenging, it is conceivable to develop cell-

based assays where the fluorescence of the Chili-Dmhbo+ system is used as a readout for

the activity of compounds that modulate the expression or localization of a target RNA.

Toxicity Studies: Changes in the localization or expression levels of specific RNAs can be

early indicators of cellular stress or toxicity. The Chili-Dmhbo+ system could be employed to

monitor such changes in response to drug candidates.

The study of capsaicin's interaction with its receptor has guided the design of new pain relief

drugs[5]. Similarly, a detailed understanding of the Chili-Dmhbo+ interaction and the ability to

visualize RNA dynamics can pave the way for novel therapeutic strategies targeting RNA. For

instance, understanding how small molecules affect the localization and translation of disease-

relevant mRNAs can inform the development of new classes of therapeutics. The anti-

proliferative effect of capsaicin, which is linked to the downregulation of transcription factors like

PPARγ, highlights the importance of understanding molecular pathways in drug action[1]. The

Chili-Dmhbo+ system provides a means to study such regulatory pathways at the RNA level.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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